Cas no 59769-38-9 (2-(4-fluorophenoxy)acetaldehyde)

2-(4-fluorophenoxy)acetaldehyde structure

59769-38-9 structure

Product Name:2-(4-fluorophenoxy)acetaldehyde

CAS No:59769-38-9

MF:C₈H₇FO₂

MW:154.138386011124

MDL:MFCD09883138

CID:337332

PubChem ID:11051869

Update Time:2025-04-19

2-(4-fluorophenoxy)acetaldehyde Chemical and Physical Properties

Names and Identifiers

- Acetaldehyde, (4-fluorophenoxy)-
- 2-(4-fluorophenoxy)acetaldehyde
- (4-Fluorphenoxy)-acetaldehyd
- 2-(p-fluorophenoxy)acetaldehyde
- 4-fluorophenoxyacetaldehyde
- Acetaldehyde,(4-fluorophenoxy)
- p-fluorophenoxyacetaldehyde
- starbld0001542
- 4-fluorophenoxy-acetaldehyde
- Z854102568
- AKOS011011629
- EN300-1258627
- A1-04918
- SCHEMBL2561524
- 59769-38-9
- DTXSID10453341
- p-fluorophenoxy acetaldehyde
- ATJFHEFBESTYKU-UHFFFAOYSA-N
- MDL： MFCD09883138
- Inchi： 1S/C8H7FO2/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2
- InChI Key： ATJFHEFBESTYKU-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)OCC=O

Computed Properties

Exact Mass: 154.04300
Monoisotopic Mass: 154.04300762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 1.40340

2-(4-fluorophenoxy)acetaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D644189-250mg	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	95%	250mg	$495	2024-08-03
eNovation Chemicals LLC	D644189-1g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	95%	1g	$585	2024-08-03
eNovation Chemicals LLC	D644189-5g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	95%	5g	$885	2024-08-03
Enamine	EN300-1258627-0.05g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	0.05g	$238.0	2023-06-08
Enamine	EN300-1258627-0.1g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	0.1g	$355.0	2023-06-08
Enamine	EN300-1258627-0.25g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	0.25g	$509.0	2023-06-08
Enamine	EN300-1258627-0.5g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	0.5g	$803.0	2023-06-08
Enamine	EN300-1258627-1.0g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	1g	$1029.0	2023-06-08
Enamine	EN300-1258627-2.5g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	2.5g	$2014.0	2023-06-08
Enamine	EN300-1258627-5.0g	2-(4-fluorophenoxy)acetaldehyde	59769-38-9	85%	5g	$2981.0	2023-06-08

2-(4-fluorophenoxy)acetaldehyde Production Method

2-(4-fluorophenoxy)acetaldehyde Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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